Cas no 494-67-7 (Oxazole,2,2'-(1,4-phenylene)bis[5-[1,1'-biphenyl]-4-yl-)

• Product Name: Oxazole,2,2'-(1,4-phenylene)bis[5-[1,1'-biphenyl]-4-yl-
• CAS No: 494-67-7
• MF: C₃₆H₂₄N₂O₂
• MW: 516.587968826294
• CID: 333578
• PubChem ID: 274981
• Update Time: 2025-04-19

Oxazole,2,2'-(1,4-phenylene)bis[5-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• Oxazole,2,2'-(1,4-phenylene)bis[5-[1,1'-biphenyl]-4-yl-
• 5-(4-phenylphenyl)-2-[4-[5-(4-phenylphenyl)-1,3-oxazol-2-yl]phenyl]-1,3-oxazole
• P-BIS[2-(5-P-BIPHENYLOXAZOLYL)]BENZENE
• 1,4-bis-(5-biphenyl-4-yl-oxazol-2-yl)-benzene
• 1,4-Bis-(5-biphenyl-4-yl-oxazol-2-yl)-benzol
• 2,2'-benzene-1,4-diylbis[5-(biphenyl-4-yl)-1,3-oxazole]
• 5,5'-bis-biphenyl-4-yl-2,2'-p-phenylene-bis-oxazole
• AC1L6V7Z
• AC1Q4WPI
• AG-K-57905
• AR-1D1090
• CTK4J1297
• NSC121343
• NSC-121343
• 494-67-7
• 1,4-bis(5-(biphenyl-4-yl)oxazol-2-yl)benzene
• 1,4-Di[2-(5-(4-biphenylyl)-oxazolyl)]-benzol
• DTXSID90298191
• FT-0762323

• Inchi： 1S/C36H24N2O2/c1-3-7-25(8-4-1)27-11-15-29(16-12-27)33-23-37-35(39-33)31-19-21-32(22-20-31)36-38-24-34(40-36)30-17-13-28(14-18-30)26-9-5-2-6-10-26/h1-24H
• InChI Key： WQOWDLAMIYDJOZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)C2=NC=C(C3C=CC(=CC=3)C3C=CC=CC=3)O2)=NC=C1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 516.18392
• Monoisotopic Mass: 516.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06
• LogP: 9.66460